Cas no 898776-78-8 (ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE)
ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE is a synthetic ester compound featuring a 3,4-dichlorophenyl ketone moiety linked to a seven-carbon aliphatic chain. This intermediate is primarily utilized in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural attributes, including the dichlorophenyl group and carbonyl functionality, make it valuable for constructing complex molecules with potential biological activity. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. The compound’s well-defined reactivity profile allows for precise transformations, such as reductions or nucleophilic additions, making it a versatile building block in medicinal chemistry and specialty chemical research. Proper handling and storage under inert conditions are recommended to ensure stability.
898776-78-8 structure
Product Name:ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
CAS No:898776-78-8
MF:C15H18Cl2O3
MW:317.207623004913
CID:874851
PubChem ID:24727473
Update Time:2025-05-27
ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
- DTXSID40645691
- AKOS016022902
- ETHYL7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
- 898776-78-8
- MFCD02261293
-
- MDL： MFCD02261293
- Inchi： 1S/C15H18Cl2O3/c1-2-20-15(19)7-5-3-4-6-14(18)11-8-9-12(16)13(17)10-11/h8-10H,2-7H2,1H3
- InChI Key： BEXULCKRRXRQIB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(CCCCCC(=O)OCC)=O)Cl
Computed Properties
- Exact Mass: 316.06300
- Monoisotopic Mass: 316.0632998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 4.68970
ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E083655-250mg |
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E083655-500mg |
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 500mg |
$ 605.00 | 2022-06-05 | ||
| Fluorochem | 207904-1g |
ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207904-2g |
ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207904-5g |
ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| A2B Chem LLC | AH92155-1g |
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 97% | 1g |
$435.00 | 2024-04-19 | |
| A2B Chem LLC | AH92155-2g |
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 97% | 2g |
$725.00 | 2024-04-19 | |
| A2B Chem LLC | AH92155-5g |
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate |
898776-78-8 | 97% | 5g |
$1650.00 | 2024-04-19 |
ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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